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Compound of Interest

Compound Name: 4-Mercaptobenzoic acid

Cat. No.: B013650 Get Quote

This guide provides immediate and essential safety protocols, personal protective equipment

(PPE) recommendations, and detailed operational and disposal plans for handling 4-
Mercaptobenzoic acid. It is intended for researchers, scientists, and drug development

professionals to ensure safe laboratory practices and build confidence in chemical handling

procedures.

Hazard Identification and Personal Protective
Equipment (PPE)
4-Mercaptobenzoic acid is a solid that can cause skin irritation, serious eye irritation, and may

cause respiratory irritation.[1][2][3] Adherence to the following PPE guidelines is mandatory to

minimize exposure and ensure personal safety.

Recommended Personal Protective Equipment
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PPE Category Recommended Equipment Specifications

Eye/Face Protection

Safety glasses with side-

shields or tight-sealing safety

goggles.

Conforming to OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[3]

Hand Protection
Chemical-resistant, impervious

gloves.

Inspect gloves for integrity

before each use.[1]

Body Protection Laboratory coat.

Wear appropriate protective

clothing to prevent skin

exposure.[3]

Respiratory Protection Dust respirator.

Use only outdoors or in a well-

ventilated area.[1][2] If dust is

generated, a NIOSH-approved

respirator should be used.

Quantitative Data for 4-Mercaptobenzoic Acid
The following table summarizes key quantitative data for 4-Mercaptobenzoic acid.

Property Value

Chemical Formula C₇H₆O₂S[1]

Molecular Weight 154.19 g/mol [1]

CAS Number 1074-36-8[1]

Physical State Solid, Crystal - Powder

Appearance Very pale yellow to Yellow green

Melting Point 215-224 °C (lit.)

Operational Plan: Step-by-Step Handling Procedure
Engineering Controls:
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Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling

the powder to avoid dust formation.[2][3]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[3]

Procedural Steps for Handling:

Preparation: Before handling, ensure all necessary PPE is worn correctly. Prepare all

required equipment and reagents to minimize movement and the potential for spills.

Handling: Avoid contact with skin, eyes, and clothing.[2] Prevent the formation and inhalation

of dust.[1][2] Use non-sparking tools.[2]

Hygiene: Wash hands and face thoroughly after handling.[1] Do not eat, drink, or smoke in

the laboratory. Immediately change any contaminated clothing.[1]

Disposal Plan: Step-by-Step Waste Management
All waste materials must be disposed of in accordance with local, state, and federal

regulations.

Waste Categorization: 4-Mercaptobenzoic acid waste and any contaminated materials

(e.g., gloves, weighing paper) should be considered chemical waste.

Container Selection: Use a designated, properly labeled, and sealed container for solid

chemical waste.

Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full

chemical name: "4-Mercaptobenzoic acid".

Storage: Store the sealed waste container in a well-ventilated and designated hazardous

waste storage area, away from incompatible materials.[1]

Disposal: Dispose of the contents and container to an approved waste disposal plant.[1][3]

Experimental Workflow and Safety Protocol Diagram
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Workflow for Safe Handling of 4-Mercaptobenzoic Acid
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Caption: Workflow for the safe handling of 4-Mercaptobenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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4-mercaptobenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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